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In the landscape of modern medicinal chemistry and drug development, the strategic selection
of molecular scaffolds is paramount. Heterocyclic compounds, particularly those containing
nitrogen and oxygen, form the backbone of a vast number of pharmaceuticals due to their
ability to engage in diverse biological interactions.[1][2][3][4] Among these, the isoxazole ring
system stands out for its unique electronic properties, metabolic stability, and synthetic
accessibility.[5][6][7][8] This guide focuses on a particularly valuable derivative: Isoxazol-5-
ylacetonitrile. This molecule is more than a simple building block; it is a versatile synthon
whose constituent parts—the aromatic isoxazole ring, the reactive nitrile group, and the acidic
methylene bridge—offer a tripartite platform for molecular elaboration. Understanding the
fundamental properties of this compound is essential for any researcher aiming to leverage its
potential in the synthesis of novel, biologically active agents.

Physicochemical and Structural Characteristics

Isoxazol-5-ylacetonitrile is a crystalline solid at standard conditions. Its core identity is defined
by a five-membered isoxazole ring substituted at the 5-position with an acetonitrile moiety.

Core Molecular Data
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A summary of the fundamental physicochemical properties is crucial for experimental design,
influencing everything from solvent selection to purification strategy.

Property Value Source

IUPAC Name 2-(1,2-oxazol-5-yl)acetonitrile [9]

5-Isoxazoleacetonitrile, 2-
Synonyms . [9][10]
(Isoxazol-5-yl)acetonitrile

CAS Number 854137-77-2 [9][11][12]
Molecular Formula CsHaN20 [O][11][12]
Molecular Weight 108.10 g/mol [9][11][12]
Appearance Varies; typically a solid N/A
XLogP3 (Predicted) -0.1 [5]

Structural Representation

The planarity of the isoxazole ring and the sp3-hybridized methylene carbon are key structural
features.

Caption: Chemical structure of Isoxazol-5-ylacetonitrile.

Synthesis Methodologies: A Comparative Analysis

The synthesis of isoxazole derivatives is a well-established field, with the 1,3-dipolar
cycloaddition being a cornerstone reaction.[6][13] For Isoxazol-5-ylacetonitrile specifically, the
primary routes involve either constructing the isoxazole ring with the sidechain precursor
already in place or attaching the acetonitrile group to a pre-formed isoxazole.

Primary Synthetic Route: 1,3-Dipolar Cycloaddition

The most versatile and convergent approach is the [3+2] cycloaddition of a nitrile oxide with an
alkyne.[14][15] This method offers high regioselectivity and is tolerant of a wide range of
functional groups.
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Caption: General workflow for synthesis via 1,3-dipolar cycloaddition.
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Experimental Protocol: Synthesis via Cycloaddition

This protocol describes the in-situ generation of a nitrile oxide from an aldoxime, followed by its
cycloaddition with an alkyne to form the isoxazole core, which is then elaborated to the target
molecule.

PART A: Isoxazole Ring Formation

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the
chosen aldoxime (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or
tetrahydrofuran (THF).

» Dipolarophile Addition: Add propargyl alcohol (1.2 eq) to the solution.

 Nitrile Oxide Generation: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of
sodium hypochlorite (bleach, ~1.3 eq) dropwise over 30 minutes. The causality here is
critical: slow addition prevents the dimerization of the highly reactive nitrile oxide
intermediate.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours.
Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC).

e Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure to yield the crude 5-(hydroxymethyl)isoxazole
derivative.

PART B: Sidechain Elaboration

e Oxidation: Dissolve the crude alcohol from Part A in DCM. Add an oxidizing agent such as
pyridinium chlorochromate (PCC) or Dess-Martin periodinane (1.5 eq) portion-wise. Stir at
room temperature for 1-2 hours until TLC confirms the formation of the aldehyde.

« Purification: Filter the reaction mixture through a pad of silica gel or Celite to remove the
oxidant byproducts and concentrate the filtrate.
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e Cyanation: Dissolve the crude isoxazole-5-carbaldehyde in methanol. Add p-
toluenesulfonylmethyl isocyanide (TosMIC, 1.1 eq) and potassium carbonate (K2COs, 2.0
eq). Reflux the mixture for 2-4 hours. This is a Van Leusen reaction, which provides a direct
conversion of the aldehyde to the nitrile.

» Final Purification: After cooling, remove the solvent in vacuo. Partition the residue between
water and ethyl acetate. The combined organic layers are washed, dried, and concentrated.
The final product, Isoxazol-5-ylacetonitrile, is purified by column chromatography on silica
gel.

Chemical Reactivity: A Triad of Functionality

The synthetic utility of Isoxazol-5-ylacetonitrile stems from three distinct reactive centers: the
acidic a-protons, the nitrile group, and the isoxazole ring itself.

Isoxazol-5-ylacetonitrile

Site 1 Site 2 Site 3

a-Protons (Acidic) Nitrile Group Isoxazole Ring
pKa ~25 in DMSO (Electrophilic Carbon) (N-O Bond Cleavage)

Reacts with
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Caption: Reactivity map of Isoxazol-5-ylacetonitrile.

Acidity of the Methylene (a) Protons
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The protons on the carbon adjacent to the nitrile group (the a-carbon) are significantly acidic,
with a pKa estimated to be around 25 in DMSO.[16] This acidity is a direct consequence of the
resonance stabilization of the resulting carbanion (enolate), where the negative charge is
delocalized onto the electronegative nitrogen atom of the nitrile.[17]

This property is a cornerstone of its utility. The use of a strong, non-nucleophilic base like
Lithium Diisopropylamide (LDA) or Sodium Hydride (NaH) quantitatively generates the
corresponding enolate. This nucleophilic species can then be reacted with a wide array of
electrophiles (e.g., alkyl halides, aldehydes, ketones) to form new carbon-carbon bonds at the
a-position, providing a powerful tool for molecular elaboration.

Reactions of the Nitrile Group

The nitrile functional group is a versatile precursor to other key functionalities:

o Hydrolysis: Under acidic or basic conditions, the nitrile can be hydrolyzed to form isoxazol-5-
ylacetic acid, which can then be used in amide coupling reactions.

e Reduction: Catalytic hydrogenation (e.g., Hz, Raney Nickel) or chemical reduction (e.g.,
LiAlH4) can reduce the nitrile to 2-(isoxazol-5-yl)ethan-1-amine, introducing a primary amine
for further functionalization.

o Cycloaddition: The nitrile can participate in [3+2] cycloaddition reactions with reagents like
azides to form tetrazoles.[18]

Reactivity of the Isoxazole Ring

The isoxazole ring, while aromatic, contains a relatively weak N-O bond. This bond is
susceptible to cleavage under various conditions, a feature that is often exploited synthetically.

[1]

e Reductive Ring Opening: Catalytic hydrogenation (e.g., H2 over Palladium or Raney Nickel)
can cleave the N-O bond to unmask a 3-amino enone.[1][19] This transformation is a
powerful "masked functionality" approach, where the stable isoxazole ring is carried through
several synthetic steps before being converted into a more reactive linear system.
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» Ring-Opening Fluorination: Treatment with electrophilic fluorinating agents can lead to
fluorination followed by N-O bond cleavage, producing a-fluorocyanoketones.[20][21]

Analytical and Spectroscopic Characterization

Unambiguous identification of Isoxazol-5-ylacetonitrile requires a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton spectrum is expected to be simple and diagnostic.
o Asinglet for the methylene protons (—CH2—CN), likely in the range of & 3.8-4.2 ppm.

o Two doublets (or two singlets depending on substitution at C3/C4) for the isoxazole ring
protons. The C4-H typically appears around & 6.5-6.8 ppm, and the C3-H (if present)
would be further downfield, around & 8.4-8.7 ppm.[22]

e 13C NMR: The carbon spectrum will show five distinct signals.
o The nitrile carbon (—CN) is expected in the range of 6 115-120 ppm.
o The methylene carbon (-CHz2-) will be highly shielded, appearing around & 15-25 ppm.

o Three signals for the isoxazole ring carbons, with C5 (bearing the sidechain) being the
most downfield of the ring carbons.[23][24]

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups:

e Asharp, strong absorption band around 2250-2270 cm~1 is characteristic of the C=N stretch
of the nitrile group.

e Absorptions in the 1600-1450 cm~1 region correspond to the C=C and C=N stretching
vibrations within the aromatic isoxazole ring.

Mass Spectrometry (MS)
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Electron Impact (El) or Electrospray lonization (ESI) mass spectrometry will show a prominent
molecular ion peak (M*) or protonated molecular ion peak ([M+H]*) at m/z 108.10 or 109.11,
respectively, confirming the molecular weight.

Applications in Drug Discovery and Development

The isoxazole moiety is a privileged scaffold in medicinal chemistry, present in numerous FDA-
approved drugs like the anti-inflammatory Valdecoxib and the antibiotic Cloxacillin.[5][6][13]
Isoxazole-containing compounds exhibit a wide array of biological activities, including
anticancer, antibacterial, anti-inflammatory, and antiviral properties.[2][3][4][7][8]

Isoxazol-5-ylacetonitrile serves as a key starting material for synthesizing libraries of
compounds for screening. Its three points of reactivity allow for the systematic exploration of
chemical space around the isoxazole core to optimize potency, selectivity, and pharmacokinetic
properties.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed.

o Hazard Identification: While specific toxicity data for this compound is limited, related nitrile
and isoxazole compounds can be harmful if swallowed, inhaled, or absorbed through the
skin.[25][26][27] Nitriles can release hydrogen cyanide upon decomposition or metabolism.

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile gloves) when handling the compound.[26][27]

o Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[26][27] Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and strong acids/bases.[26]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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